4-acetyl-N-(3-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide

• IUPAC Name: 4-acetyl-N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C23H19N3O4S/c1-15(27)17-10-12-20(13-11-17)31(29,30)25-18-6-5-7-19(14-18)26-16(2)24-22-9-4-3-8-21(22)23(26)28/h3-14,25H,1-2H3
• InChI Key: NFQOTXKUCUEAAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=O)N1C3=CC=CC(=C3)NS(=O)(=O)C4=CC=C(C=C4)C(=O)C
• Molecular Formula: C23H19N3O4S
• Molecular Weight: 433.5 g/mol
• CAS No.: 898456-27-4

Description

4-acetyl-N-(3-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H19N3O4S and its molecular weight is 433.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

A study by Vanparia et al. (2013) synthesized a series of derivatives integrating 4-quinazolone and sulfonamide moieties, including compounds similar to 4-acetyl-N-(3-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide. These compounds exhibited significant in vitro antimicrobial activity against various bacteria and fungi, demonstrating their potential as antimicrobial agents (Vanparia et al., 2013).

Analgesic and Anti-inflammatory Activities

Research by Dewangan et al. (2016) focused on synthesizing new 1,3,4-oxadiazole derivatives linked with quinazolin-4-one, which includes structural similarities to this compound. These compounds were evaluated for their analgesic and anti-inflammatory activities in animal models, showing significant potential in this area (Dewangan et al., 2016).

Antihypertensive and Diuretic Activities

A study by Rahman et al. (2014) synthesized a series of N-substituted benzene sulfonamide derivatives, which include structural elements similar to this compound. These compounds showed significant antihypertensive and diuretic activities in rat models, suggesting their potential use in treating hypertension and related conditions (Rahman et al., 2014).

Alzheimer's Disease Research

Zarei et al. (2021) designed and synthesized a series of compounds, including 1-benzyl-4-((4-oxoquinazolin-3(4H)-yl)methyl) pyridin-1-ium derivatives, which structurally relate to this compound. These compounds were evaluated as inhibitors of acetylcholinesterase and butyrylcholinesterase, enzymes implicated in Alzheimer's disease, showing promising results in inhibitory activities (Zarei et al., 2021).

Antitumor Activity

Alqasoumi et al. (2010) synthesized novel tetrahydroquinoline derivatives bearing sulfonamide moiety, structurally related to this compound. These compounds exhibited significant in vitro antitumor activity, suggesting their potential as antitumor agents (Alqasoumi et al., 2010).